1-(3-(4-Chlorophenyl)azepan-1-yl)ethanone

• IUPAC Name: 1-[3-(4-chlorophenyl)azepan-1-yl]ethanone
• InChI: InChI=1S/C14H18ClNO/c1-11(17)16-9-3-2-4-13(10-16)12-5-7-14(15)8-6-12/h5-8,13H,2-4,9-10H2,1H3
• InChI Key: AGMFNDYMJVKEDZ-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)N1CCCCC(C1)C2=CC=C(C=C2)Cl
• Molecular Formula: C14H18ClNO
• Molecular Weight: 251.75 g/mol
• CAS No.: 1797902-30-7

Description

1-(3-(4-Chlorophenyl)azepan-1-yl)ethanone is a useful research compound. Its molecular formula is C14H18ClNO and its molecular weight is 251.75. The purity is usually 95%.
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Scientific Research Applications

Molecular Structure and Docking Studies

• Vibrational and Structural Analysis : A study by ShanaParveen et al. (2016) focused on the molecular structure and vibrational spectra of a compound similar to 1-(3-(4-Chlorophenyl)azepan-1-yl)ethanone. It revealed insights into its geometry, vibrational wavenumbers, and nonlinear optical properties.

Hydrogen-Bonding Patterns

• Hydrogen-Bonding Observations : Research by Balderson et al. (2007) highlighted the hydrogen-bonding patterns in related compounds, emphasizing the importance of intra- and intermolecular hydrogen bonds in determining molecular structure and stability.

Reaction and Synthesis Studies

• Synthesis of Analogues : A study by Harano et al. (2007) investigated the reaction of similar compounds, exploring their potential in forming new derivatives through dehydrative cyclization.

Biological Evaluation and Antimicrobial Activity

• Antimicrobial Activity : The synthesis and antimicrobial evaluation of derivatives of similar compounds were studied by Wanjari (2020) and Mathew et al. (2020), highlighting their potential in pharmaceutical applications.

Heme Oxygenase Inhibition

• Heme Oxygenase Inhibition : Research by Roman et al. (2010) delved into the design of inhibitors for heme oxygenases, utilizing compounds structurally similar to this compound. This study is significant for understanding the therapeutic applications of such compounds.

Luminescence and Phosphorescence Studies

• Luminescence Properties : Wen et al. (2021) investigated a donor-acceptor molecule related to this compound, showing luminescence switching capabilities between delayed fluorescence and room-temperature phosphorescence (Wen et al., 2021).

Anti-Inflammatory Activity

• Anti-Inflammatory Applications : The synthesis and evaluation of anti-inflammatory activity were explored by Karande & Rathi (2017) in compounds structurally akin to this compound.